Cas no 1258637-69-2 (7-Piperidin-4-ylpyrazolo-1,5-apyrimidine dihydrochloride)

• Product Name: 7-Piperidin-4-ylpyrazolo-1,5-apyrimidine dihydrochloride
• CAS No: 1258637-69-2
• MF: C₁₁H₁₆Cl₂N₄
• MW: 275.177539825439
• MDL: MFCD31381780
• CID: 4781488
• Update Time: 2025-06-29

7-Piperidin-4-ylpyrazolo-1,5-apyrimidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Piperidin-4-ylpyrazolo[1,5-a]pyrimidine dihydrochloride
• 7-Piperidin-4-ylpyrazolo-1,5-apyrimidine dihydrochloride

• MDL： MFCD31381780
• Inchi： 1S/C11H14N4.2ClH/c1-5-12-6-2-9(1)10-3-7-13-11-4-8-14-15(10)11;;/h3-4,7-9,12H,1-2,5-6H2;2*1H
• InChI Key： AFVNHAGCSFFYPX-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(C2=CC=NC3=CC=NN23)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 215
• Topological Polar Surface Area: 42.2

Additional information on 7-Piperidin-4-ylpyrazolo-1,5-apyrimidine dihydrochloride

7-Piperidin-4-ylpyrazolo-1,5-apyrimidine Dihydrochloride (CAS No. 1258637-69-2): An Overview of Its Structure, Properties, and Applications

7-Piperidin-4-ylpyrazolo-1,5-apyrimidine dihydrochloride (CAS No. 1258637-69-2) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structure of 7-Piperidin-4-ylpyrazolo-1,5-apyrimidine dihydrochloride makes it a promising candidate for the development of novel therapeutic agents.

The molecular formula of 7-Piperidin-4-ylpyrazolo-1,5-apyrimidine dihydrochloride is C₁₄H₁₈N₆·2HCl, with a molecular weight of 333.28 g/mol. The compound is characterized by a central pyrazolo[1,5-a]pyrimidine core substituted with a piperidine ring at the 7-position. This structural arrangement confers the molecule with specific pharmacological properties that are essential for its potential therapeutic applications.

Synthesis and Structural Analysis: The synthesis of 7-Piperidin-4-ylpyrazolo-1,5-apyrimidine dihydrochloride has been extensively studied in recent years. One common synthetic route involves the condensation of 4-chloro-pyrazolo[1,5-a]pyrimidine with piperidine in the presence of a suitable base. The resulting product is then treated with hydrochloric acid to form the dihydrochloride salt. This synthetic method is highly reproducible and yields high-purity compounds suitable for further biological evaluation.

The crystal structure of 7-Piperidin-4-ylpyrazolo-1,5-apyrimidine dihydrochloride has been determined using X-ray diffraction techniques. The molecule adopts a planar conformation with the pyrazolo[1,5-a]pyrimidine core and the piperidine ring positioned in a specific spatial arrangement that facilitates interactions with biological targets. These structural features are crucial for understanding the compound's binding affinity and selectivity towards various receptors and enzymes.

Biological Activity: Extensive biological studies have demonstrated that 7-Piperidin-4-ylpyrazolo-1,5-apyrimidine dihydrochloride exhibits potent anti-inflammatory and anti-cancer activities. In vitro assays have shown that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-kB and MAPK.

In addition to its anti-inflammatory properties, 7-Piperidin-4-ylpyrazolo-1,5-apyrimidine dihydrochloride has been found to possess significant anti-cancer activity against various cancer cell lines. Studies have shown that the compound induces apoptosis in cancer cells by targeting multiple signaling pathways involved in cell survival and proliferation. For example, it has been reported to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer.

Clinical Potential: The promising biological activities of 7-Piperidin-4-ylpyrazolo-1,5-apyrimidine dihydrochloride have led to its evaluation in preclinical studies for various therapeutic applications. Preclinical studies in animal models have demonstrated that the compound exhibits good pharmacokinetic properties and low toxicity profiles, making it a suitable candidate for further clinical development.

In particular, ongoing research is focused on evaluating the efficacy of 7-Piperidin-4-ylpyrazolo-1,5-apyrimidine dihydrochloride in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, preclinical studies are investigating its potential as an adjuvant therapy in combination with existing cancer treatments to enhance therapeutic outcomes.

Safety and Toxicity: Safety assessments are an essential aspect of drug development. Preclinical toxicity studies have shown that 7-Piperidin-4-ylpyrazolo-1,5-a-pyrimidine dihydrochloride exhibits low toxicity at therapeutic doses. These findings are supported by in vitro cytotoxicity assays and in vivo toxicity studies in animal models. However, further safety evaluations are necessary to ensure its long-term safety profile before advancing to clinical trials.

FUTURE DIRECTIONS: The future development of 7-Piperidin-4-ylyprazolo[1,5-a]pyrimidine dihydrochloride holds great promise for advancing therapeutic options in various medical conditions. Ongoing research aims to optimize its pharmacological properties through structure-based drug design approaches and to explore its potential as a multi-targeted therapeutic agent.

In conclusion, 7-Piperidin-4-ylyprazolo[1,5-a]pyrimidine dihydrochloride (CAS No. 1258637-69-) is a promising compound with diverse biological activities that warrant further investigation. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer.